2,2-Dimethyl-N-pyridin-2-ylmethylmalonamic acid

• Molecular Formula: C11H14N2O3
• Molecular Weight: 222.24 g/mol
• IUPAC Name: 2,2-dimethyl-3-oxo-3-(pyridin-2-ylmethylamino)propanoic acid
• InChI: InChI=1S/C11H14N2O3/c1-11(2,10(15)16)9(14)13-7-8-5-3-4-6-12-8/h3-6H,7H2,1-2H3,(H,13,14)(H,15,16)
• InChI Key: VVXMLWBMTPGIIX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(=O)NCC1=CC=CC=N1)C(=O)O

Description

2,2-Dimethyl-N-pyridin-2-ylmethylmalonamic acid is a useful research compound. Its molecular formula is C11H14N2O3 and its molecular weight is 222.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Chlorotrityl chloride resin (2.3 g, 3.0 mmol) was swelled in DCM for 20 mins and filtered. Dimethylmalonic acid (2 eq; 6.0 mmol; 793 mg) was dissolved i DCM:NMP 1:1 (10 mL) and added to the resin followed by DIPEA (6 eq; 18.0 mmol; 3.14 mL) and DCM (10 mL). The resin was shaken overnight at RT. The resin was filtered and washed with DCM:MeOH:DIPEA (17:2:1), DCM, NMP og DCM (2×25 mL of each). The resin was swelled in NMP for 20 mins and filtered. HOAt (3 eq; 9.0 mmol; 1.23 g), DIC (3 eq; 9.0 mmol; 1.40 mL) and NMP (25 mL) was added and the resin was shaken for 90 min at RT. The resin was filtrered and 2-(Aminomethyl)pyridine (2 eq; 6 mmol; 659 mg), DIPEA (4 eq; 6.0 mmol; 2.09 mL), and NMP (10 mL) was added. The resin was shaken for overnigth. The resin was filtered and washed with NMP (5×20 mL) and DCM (10×20 mL). TFA/TIS/water (95:2.5:2.5; 30 mL) was added to the resin and it was shaked for 1 hr, filtered and concentrated in vacuo to yield the title compound.